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Compound of Interest

Compound Name: Diphenyl disulfone

CAS No.: 10409-06-0

Cat. No.: B077466 Get Quote

Focus: Diphenyl Sulfone (DPS) and Diphenyl
Disulfone (DPDS) Derivatives
Part 1: Executive Summary & Chemical Distinction
Sulfone-based additives are critical in the processing of high-performance engineering

thermoplastics (ETPs). Unlike phthalates used in PVC, sulfones act as solid-state plasticizers

or high-temperature processing aids. They reduce melt viscosity during extrusion and often

recrystallize upon cooling, restoring the modulus of the final part.

The Critical Distinction: Mono- vs. Di-Sulfone
Feature Diphenyl Sulfone (DPS) Diphenyl Disulfone (DPDS)

CAS Number 127-63-9 1018-04-8

Structure

Primary Role Plasticizer / Processing Aid Photo-additive / Reagent

Application
PEEK/PES synthesis, Thermal

paper sensitizer

Photoresists (PAG),

Crosslinking agent

Mechanism
Solvation of aromatic

backbones at high
Radical generation / Acid

generation
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Guidance: If your goal is rheology modification or melt processing of rigid polymers (PEEK,

PSU), Diphenyl Sulfone (DPS) is the standard agent. If your formulation requires photo-initiated

curing or crosslinking, Diphenyl Disulfone is the candidate. This protocol focuses on the

plasticization workflow.[1][2]

Part 2: Mechanism of Action
High-Temperature Solvation & Free Volume
Sulfone plasticizers function through a "temporary plasticization" mechanism.

Intercalation: At processing temperatures (

), the sulfone molecule intercalates between the rigid aromatic chains of the polymer (e.g.,
Polyether ether ketone).

Dipole Interaction: The strong dipole of the sulfone group (

) interacts with the polymer's ether/ketone linkages, disrupting

stacking.

Free Volume Expansion: The bulky phenyl rings of the additive increase free volume,

lowering the glass transition temperature (

) and melt viscosity.
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Figure 1: Mechanism of solid-state plasticization where the additive acts as a solvent at high

temperatures but phase-separates or solidifies at service temperatures.

Part 3: Protocol for Compounding & Characterization
Materials Required

Polymer Matrix: Polyether ether ketone (PEEK) or Polysulfone (PSU) powder.

Plasticizer: Diphenyl Sulfone (High Purity >99.5%, CAS 127-63-9).

Note: If testing Diphenyl Disulfone, ensure safety protocols for photo-activity are in place.

Equipment: Twin-screw extruder (co-rotating), Differential Scanning Calorimeter (DSC),

Capillary Rheometer.

Workflow 1: Formulation and Extrusion
Objective: Incorporate 5-15 wt% sulfone plasticizer to reduce melt viscosity without degrading

the polymer.

Pre-Mixing:

Dry polymer powder at

for 4 hours to remove moisture.

Grind Diphenyl Sulfone (DPS) to a fine powder (<100

) to ensure uniform dispersion.

Tumble Blend: Mix Polymer:DPS ratios (e.g., 90:10, 85:15) for 20 minutes.

Reactive Extrusion (Twin Screw):

Zone 1 (Feed):

(Below PEEK melt, above DPS melt).

Zone 2-4 (Mixing):
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(Standard PEEK processing is

; DPS allows lower temps).

Zone 5 (Die):

.

Observation: Monitor torque. A 10% loading of DPS should reduce torque by ~30-40%

compared to neat polymer.

Pelletization:

Air-cool strands (water bath may cause voiding if DPS leaches). Pelletize immediately.

Workflow 2: Characterization (Validation)
Objective: Confirm plasticization efficacy (

shift) and thermal stability.

Test Parameter
Expected Outcome (with
10% DPS)

DSC
Glass Transition (

)

Shift from

(Neat PEEK)

.

Rheology
Complex Viscosity (

)

Reduction of 40-50% at

.

TGA 5% Weight Loss

Onset

(DPS boils at

).

Migration Solvent Extraction

DPS can be extracted with

Acetone if "porous PEEK" is

desired.
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Part 4: Specialized Application – Diphenyl Disulfone
(DPDS)
Context: If your research specifically mandates Diphenyl Disulfone (CAS 1018-04-8), it is

likely for a lithographic or curing application, not bulk plasticization.

Protocol for Photo-Activated Formulations:

Matrix: Acrylate or Epoxide resin.

Loading: 1-3 wt% (DPDS acts as a Photoacid Generator or Radical Source).

Process: Dissolve DPDS in solvent (PGMEA) before adding to resin.

Activation: Expose to UV (254 nm or 365 nm). DPDS cleaves at the S-S bond (or S-C bond

depending on structure) to initiate crosslinking.

Part 5: Safety and Handling (E-E-A-T)
Toxicity: Diphenyl Sulfone is an irritant but generally considered low toxicity compared to

liquid plasticizers.

Thermal Hazard: At temperatures

, sulfones can emit

fumes. formulation must be processed under adequate ventilation.[3][4]

Migration: In medical implants, residual DPS must be quantified. It is often removed via

solvent extraction (acetone/ethanol) to leave a porous scaffold (a common technique in bone

tissue engineering).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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